HG-7-85-01

• Molecular Formula: C31H31F3N6O2S
• Molecular Weight: 608.7 g/mol
• InChI: InChI=1S/C31H31F3N6O2S/c1-2-39-12-14-40(15-13-39)18-22-8-9-23(17-24(22)31(32,33)34)35-28(42)21-5-3-4-20(16-21)25-10-11-26-29(36-25)43-30(37-26)38-27(41)19-6-7-19/h3-5,8-11,16-17,19H,2,6-7,12-15,18H2,1H3,(H,35,42)(H,37,38,41)
• InChIKey: VTWWRKFUHCSCEW-UHFFFAOYSA-N

HG-7-85-01: Type II Gatekeeper Mutant Kinase Inhibitor

HG-7-85-01 is a rationally designed, type II ATP-competitive kinase inhibitor created as a structural hybrid between the type I inhibitor dasatinib and the type II inhibitor nilotinib [1]. It potently inhibits both wild-type and clinically relevant gatekeeper mutant forms of BCR-ABL (T315I), c-Kit (T670I), and PDGFRα (T674M/I), as well as Src and mutant FLT3 kinases [1][2]. Biochemically, HG-7-85-01 inhibits T315I mutant BCR-ABL kinase with an IC50 of 3 nM, KDR with an IC50 of 20 nM, and RET with an IC50 of 30 nM, while displaying only weak or no inhibition against other kinases at concentrations up to 2 μM [1]. Its molecular formula is C31H31F3N6O2S, with a molecular weight of 608.68 g/mol [3].

Class Type II ATP-competitive inhibitor

Target Gatekeeper mutant kinases (BCR-ABL T315I, Kit T670I, PDGFRα T674M/I)

Profile Intermediate kinase selectivity; hybrid dasatinib/nilotinib scaffold

• [1] Weisberg E, Choi HG, Barrett R, Zhou W, Zhang J, Ray A, Nelson EA, Jiang J, Moreno D, Stone R, Galinsky I, Fox E, Adamia S, Kung AL, Gray NS, Griffin JD. Discovery of a small-molecule type II inhibitor of wild-type and gatekeeper mutants of BCR-ABL, PDGFRα, Kit, and Src kinases: novel type II inhibitor of gatekeeper mutants. Blood. 2010 May 27;115(21):4206-4216. doi:10.1182/blood-2009-11-251751 View Source
• [2] Weisberg E, Ray A, Barrett R, Nelson E, Christie AL, Porter D, Straub C, Zawel L, Daley JF, Lazo-Kallanian S, Stone R, Galinsky I, Frank D, Kung AL, Griffin JD. Discovery and characterization of novel mutant FLT3 kinase inhibitors. Mol Cancer Ther. 2010 Sep;9(9):2468-2477. doi:10.1158/1535-7163.MCT-10-0232 View Source
• [3] HG-7-85-01. MeSH Supplementary Concept Data 2026. National Library of Medicine. Structure in first source: Blood 2010 May 27;115(21):4206-16. View Source

HG-7-85-01 Irreplaceability in Gatekeeper-Mutant Research

Gatekeeper mutations—most notably BCR-ABL T315I, Kit T670I, and PDGFRα T674M/I—confer high-level resistance to first- and second-generation tyrosine kinase inhibitors (TKIs), including imatinib, dasatinib, and nilotinib, all of which are inactive against the T315I mutant (IC50 >4000 nM) [1]. While ponatinib (AP24534) effectively inhibits T315I, its broader kinome profile (selectivity score S(80) = 0.30) is linked to dose-limiting cardiovascular toxicity [2]. In the FLT3 context, PKC412 (midostaurin) resistance readily emerges, yet HG-7-85-01 overrides this resistance while sparing parental cells—a property PKC412 lacks [3]. HG-7-85-01 occupies a distinct niche: it simultaneously inhibits wild-type and gatekeeper-mutant forms of multiple clinically relevant kinases at nanomolar potency while maintaining an intermediate selectivity score (S = 0.056), meaning generic substitution with any single approved TKI would sacrifice either gatekeeper-mutant coverage or selectivity [1][2].

Imatinib / Dasatinib / Nilotinib

No reported activity against T315I gatekeeper mutant (IC50 >4000 nM); may not substitute for gatekeeper-mutant studies.

Ponatinib

Broader kinome profile (S-score ~0.30) may introduce confounding polypharmacology; selectivity context differs.

HG-7-86-01 (structural analog)

Significantly lower cellular potency against FLT3 mutants; assay-response context may not transfer directly.

• [1] Weisberg E, Choi HG, Barrett R, et al. Discovery of a small-molecule type II inhibitor of wild-type and gatekeeper mutants of BCR-ABL, PDGFRα, Kit, and Src kinases. Blood. 2010;115(21):4206-4216. doi:10.1182/blood-2009-11-251751 View Source
• [2] Synapse (Patsnap). Delving into the Latest Updates on Theseus Pharmaceuticals, Inc. Reporting ponatinib kinome S-score (80) of 0.30. 2025. View Source
• [3] Weisberg E, Ray A, Barrett R, et al. Discovery and characterization of novel mutant FLT3 kinase inhibitors. Mol Cancer Ther. 2010;9(9):2468-2477. doi:10.1158/1535-7163.MCT-10-0232 View Source

HG-7-85-01 Quantitative Differentiation Evidence

Gatekeeper Mutant Inhibition Across BCR-ABL, Kit, and PDGFRα

HG-7-85-01 is distinguished by its ability to accommodate either the wild-type gatekeeper threonine or a large hydrophobic gatekeeper residue (isoleucine or methionine) in BCR-ABL, Kit, and PDGFRα without becoming a promiscuous inhibitor [1]. In cellular proliferation assays, HG-7-85-01 potently inhibited Ba/F3 cells expressing the T315I BCR-ABL gatekeeper mutant (IC50 = 140 nM), whereas imatinib, dasatinib, and nilotinib are all inactive against T315I (IC50 >4000 nM) [1]. Against the PDGFRα gatekeeper mutants T674M and T674I, HG-7-85-01 achieved cellular IC50 values of 6.25 nM each [1]. Structurally, this accommodation arises because HG-7-85-01 lacks a hydrogen bond to the gatekeeper side chain, instead forming a hydrogen bond to the non-mutatable backbone amide of the gatekeeper residue [1].

Gatekeeper Mutant Inhibition

Head-to-head

HG-7-85-01: 140 nM vs. Imatinib/Dasatinib/Nilotinib: >4000 nM (T315I)

Supports T315I gatekeeper mutant cellular assays without broad promiscuity.

Ba/F3-T315I, 3-day assay; IL-3 rescue confirmed selectivity.

Evidence Dimension	Cellular proliferation IC50 against BCR-ABL T315I gatekeeper mutant (Ba/F3-T315I cells, 3-day assay)
Target Compound Data	HG-7-85-01 IC50 = 140 nM [1]
Comparator Or Baseline	Imatinib IC50 >4000 nM; Dasatinib IC50 >4000 nM; Nilotinib IC50 >4000 nM [1]
Quantified Difference	HG-7-85-01: ~28-fold more potent than the threshold of resistance (>4000 nM); comparators show no measurable inhibition at clinically relevant concentrations
Conditions	Ba/F3 cells expressing BCR-ABL T315I; 2.5–3 day proliferation assay; HG-7-85-01 also tested against Ba/F3-T315I in the presence of IL-3, showing full cytoprotection and no effect on parental Ba/F3 cells at comparable concentrations [1]

Why This Matters

For laboratories studying TKI resistance mechanisms or screening compounds against gatekeeper-mutant-driven malignancies, HG-7-85-01 is one of the few tool compounds that provides potent T315I inhibition without the broad kinome promiscuity of ponatinib, enabling cleaner mechanistic studies.

• [1] Weisberg E, Choi HG, Barrett R, et al. Discovery of a small-molecule type II inhibitor of wild-type and gatekeeper mutants of BCR-ABL, PDGFRα, Kit, and Src kinases. Blood. 2010;115(21):4206-4216. doi:10.1182/blood-2009-11-251751. Table 1: Cellular IC50 data for HG-7-85-01 against Ba/F3-T315I (140 nM), Ba/F3-PDGFRα-T674M (6.25 nM), Ba/F3-PDGFRα-T674I (6.25 nM). View Source

Kinase Selectivity Profiling vs. Imatinib and Dasatinib

Using KINOMEscan (Ambit Biosciences) against a panel of 353 human kinases at 10 μM, HG-7-85-01 achieved a selectivity score S(353) = 0.056, indicating that approximately 5.6% of screened kinases showed significant binding [1]. This places HG-7-85-01 at an intermediate selectivity between the highly selective imatinib (S = 0.031) and the more promiscuous dasatinib (S = 0.16) [1]. For comparison, ponatinib's reported selectivity score S(80) = 0.30 reflects substantially broader kinome engagement [2]. Biochemical follow-up assays on a panel of 17 kinases confirmed that HG-7-85-01 potently inhibits T315I Abl (IC50 = 0.003 μM), KDR (IC50 = 0.02 μM), and RET (IC50 = 0.03 μM), with only weak or no inhibition of other kinases (IC50 >2 μM) [1].

Kinase Selectivity Profiling

Cross-study comparable

S(353) = 0.056 (HG-7-85-01) vs. Imatinib 0.031, Dasatinib 0.16, Ponatinib ~0.30

Intermediate selectivity profile may reduce polypharmacology confounding in pathway studies.

KINOMEscan, 353 kinases at 10 μM; biochemical follow-up on 17 kinases.

Evidence Dimension	Kinase selectivity score S (fraction of kinome significantly bound at screening concentration)
Target Compound Data	HG-7-85-01: S(353) = 0.056 at 10 μM screening concentration [1]
Comparator Or Baseline	Imatinib: S = 0.031; Dasatinib: S = 0.16 [1]; Ponatinib: S(80) ≈ 0.30 [2]
Quantified Difference	HG-7-85-01 is 1.8-fold less selective than imatinib but 2.9-fold more selective than dasatinib and ~5.4-fold more selective than ponatinib based on S-score
Conditions	KINOMEscan competitive binding assay (Ambit Biosciences), 353 human kinases screened at 10 μM compound concentration; kinases showing >90% displacement retested in dose-response Kd determination; selectivity scores calculated as number of hits/total kinases screened [1]

Why This Matters

The intermediate selectivity of HG-7-85-01 provides a balanced pharmacological profile for researchers who need potent gatekeeper-mutant inhibition without the confounding polypharmacology that complicates data interpretation with broader-spectrum agents like ponatinib.

• [1] Weisberg E, Choi HG, Barrett R, et al. Blood. 2010;115(21):4206-4216. KINOMEscan data, S-score calculation, and biochemical IC50 values. View Source
• [2] Synapse (Patsnap). Delving into the Latest Updates on Theseus Pharmaceuticals, Inc. Ponatinib kinome selectivity S-score (80) of 0.30. 2025. View Source

Potency vs. Analog HG-7-86-01 in FLT3 Mutants

In a direct head-to-head comparison within the same study, HG-7-85-01 demonstrated 31- to 62.5-fold greater cellular potency than its structural analog HG-7-86-01 against mutant FLT3-driven cell lines [1]. Specifically, HG-7-85-01 inhibited Ba/F3-FLT3-ITD cells with an IC50 of 2–4 nM, whereas HG-7-86-01 required 125–250 nM [1]. Against the Y572C juxtamembrane domain mutant, HG-7-85-01 achieved an IC50 of 1.25–2.5 nM compared to 12.5–25 nM for HG-7-86-01 [1]. Furthermore, HG-7-85-01 was observed to override PKC412 resistance: at 1 μM, both HG-7-85-01 and PKC412 effectively killed mutant FLT3-expressing cells, but only HG-7-85-01 spared parental Ba/F3 cells in IL-3 rescue experiments, whereas PKC412 killed parental cells indiscriminately [1].

Potency vs. Analog HG-7-86-01

Head-to-head

FLT3-ITD: 2-4 nM vs. 125-250 nM; Y572C: 1.25-2.5 nM vs. 12.5-25 nM

Reported higher cellular potency and parental cell sparing vs. PKC412 in IL-3 rescue.

31–62.5-fold difference; Ba/F3-FLT3-ITD, 3-day assay.

Evidence Dimension	Cellular proliferation IC50 against FLT3-mutant Ba/F3 cell lines (3-day assay)
Target Compound Data	HG-7-85-01: FLT3-ITD IC50 = 2–4 nM; Y572C IC50 = 1.25–2.5 nM; N841I IC50 = 12.5–25 nM; D835Y IC50 = 50–100 nM; Parental Ba/F3 IC50 >1000 nM [1]
Comparator Or Baseline	HG-7-86-01: FLT3-ITD IC50 = 125–250 nM; Y572C IC50 = 12.5–25 nM; N841I IC50 = 200–400 nM; D835Y IC50 = 500–1000 nM; Ba/F3 IC50 >1000 nM [1]
Quantified Difference	HG-7-85-01 is 31–62.5-fold more potent against FLT3-ITD and 10-fold more potent against Y572C than HG-7-86-01; HG-7-85-01 spares parental Ba/F3 cells (>1000 nM IC50) while PKC412 does not (kills parental cells at 1 μM without IL-3 rescue)
Conditions	Ba/F3 cell lines expressing FLT3-ITD, Y572C, N841I, D835Y mutants; 3-day proliferation assay; IL-3 rescue experiments with WEHI-conditioned medium; KINOMEscan pre-screening confirmed FLT3 as a target [1]

Why This Matters

When procuring a tool compound for FLT3-mutant AML research, HG-7-85-01 provides substantially greater potency than its closest analog HG-7-86-01 and offers a critical advantage over PKC412: the ability to selectively target mutant FLT3-driven cells while sparing normal hematopoietic cells, reducing experimental confounding from non-specific cytotoxicity.

• [1] Weisberg E, Ray A, Barrett R, et al. Discovery and characterization of novel mutant FLT3 kinase inhibitors. Mol Cancer Ther. 2010;9(9):2468-2477. doi:10.1158/1535-7163.MCT-10-0232. Table I: IC50 values for HG-7-85-01 and HG-7-86-01 against mutant FLT3; Figure 4: PKC412 resistance override and parental cell sparing. View Source

Cellular Multi-Kinase Gatekeeper Mutant Coverage

HG-7-85-01 is uniquely reported to simultaneously inhibit gatekeeper mutants across three therapeutically relevant kinases: BCR-ABL T315I (CML), Kit T670I (GIST), and PDGFRα T674M/I (hypereosinophilic syndrome) [1]. Cellular IC50 data from a single comprehensive study demonstrates a broad dynamic range of activity: HG-7-85-01 inhibited Ba/F3-BCR-ABL.p210 (wild-type) with an IC50 of 58.5 nM, Ba/F3-Kit-delWK (exon 11 deletion mutant) with an IC50 of 12.5–25 nM, and Ba/F3-PDGFRα-T674M/I with an IC50 of 6.25 nM, while showing no effect on parental Ba/F3 cells (IC50 = 2410 nM) [1]. In contrast, imatinib, dasatinib, and nilotinib are all inactive against these gatekeeper mutants [1]. Apoptosis induction was confirmed in 32D-BCR-ABL-T315I cells, where 1 μM HG-7-85-01 reduced viability from 96.6% to 27.2% and increased apoptosis from 3.4% to 72.7% after 24-hour treatment [1].

Multi-Kinase Gatekeeper Coverage

Head-to-head

PDGFRα-T674M/I: 6.25 nM; Kit-delWK+T670I: 25-50 nM; T315I: 140 nM; parental: 2410 nM

Reported ~17–386-fold selectivity window across three kinase gatekeeper mutants.

Ba/F3 panel; apoptosis confirmed at 1 μM in 32D-T315I.

Evidence Dimension	Cellular IC50 across multiple gatekeeper-mutant cell lines (Ba/F3 system, 2.5–3 day assay)
Target Compound Data	HG-7-85-01: Ba/F3-PDGFRα-T674M = 6.25 nM; Ba/F3-PDGFRα-T674I = 6.25 nM; Ba/F3-Kit-delWK+T670I = 25–50 nM; Ba/F3-T315I = 140 nM; Ba/F3-BCR-ABL.p210 = 58.5 nM; Ba/F3 parental = 2410 nM [1]
Comparator Or Baseline	Imatinib, dasatinib, nilotinib: all inactive (IC50 >4000 nM) against T315I; cross-resistance to Kit T670I and PDGFRα T674M/I gatekeeper mutants is clinically established [1]
Quantified Difference	Therapeutic window in Ba/F3 system: 17–386 fold selectivity between mutant-driven cells and parental Ba/F3 cells; imatinib/dasatinib/nilotinib show no measurable window against gatekeeper mutants
Conditions	Ba/F3 isogenic cell line panel; 2.5–3 day proliferation assays (2-day for PDGFRα-D842V and V561D); apoptosis measured by Annexin V staining at 24 h; cell cycle by propidium iodide staining; HG-7-85-01 treatment at 0.01, 0.1, and 1 μM [1]

Why This Matters

For investigators studying gatekeeper-mutant-driven malignancies across multiple kinase targets (BCR-ABL, Kit, PDGFRα), a single compound with quantitatively characterized potency across all three systems reduces experimental variability compared to using different inhibitors for each kinase target.

• [1] Weisberg E, Choi HG, Barrett R, et al. Blood. 2010;115(21):4206-4216. Table 1 (cellular IC50 ranges), Table 2 (cell cycle), Table 3 (apoptosis). View Source

In Vivo Activity in FLT3-ITD and T315I Models

In a bioluminescence xenograft model using NCr nude mice harboring Ba/F3-FLT3-ITD-luc+ cells, HG-7-85-01 (50 mg/kg, twice daily) demonstrated antileukemic activity comparable to PKC412 (100 mg/kg, once daily), with both treatments showing statistically significant tumor burden reduction versus vehicle at day 9 post-injection (HG-7-85-01: p<0.0278; PKC412: p<0.0294) [1]. In a separate BCR-ABL T315I in vivo model, the combination of HG-7-85-01 (100 mg/kg, once daily) with GNF-5 (50 mg/kg, once daily) showed strong synergy (combination indices: ED50 = 0.25; ED75 = 0.40; ED90 = 0.65), with reduced spleen size compared to either agent alone in T315I-positive leukemic mice [2].

In Vivo Activity

Model context

FLT3-ITD xenograft: tumor burden reduction vs. vehicle (p < 0.05); synergy with GNF-5 (CI ED50=0.25)

In vivo model-response context; supports preclinical PK/PD study design.

NCr nude mice, oral dosing; combination index by CalcuSyn.

Evidence Dimension	In vivo tumor burden reduction in FLT3-ITD bioluminescence xenograft model
Target Compound Data	HG-7-85-01 (50 mg/kg, 2× daily, oral): significant reduction vs vehicle at day 9 (p<0.0278) [1]
Comparator Or Baseline	PKC412 (100 mg/kg, 1× daily, oral): significant reduction vs vehicle at day 9 (p<0.0294) [1]
Quantified Difference	HG-7-85-01 at half the daily dose level (50 mg/kg 2× = 100 mg/kg/day) achieves efficacy comparable to PKC412 (100 mg/kg/day); combination with GNF-5 yields Calcusyn synergy indices of ED50=0.25 (strong synergism) [2]
Conditions	NCr athymic nude mice; ~800,000 Ba/F3-FLT3-ITD-luc+ cells injected via tail vein; bioluminescence imaging; Student's t-test comparison [1]; T315I in vivo model used 32D.p210-luc+ and T315I-luc+ xenografts [2]

Why This Matters

The demonstrated in vivo efficacy establishes that HG-7-85-01 has suitable pharmacokinetic properties for animal studies and provides a benchmark for dose selection, making it a viable tool compound for preclinical efficacy studies in both FLT3-mutant AML and T315I-positive CML models.

• [1] Weisberg E, Ray A, Barrett R, et al. Mol Cancer Ther. 2010;9(9):2468-2477. Figure 3D: in vivo bioluminescence data for HG-7-85-01 vs PKC412 against FLT3-ITD. View Source
• [2] Weisberg E, Choi HG, Barrett R, et al. Beneficial effects of combining a type II ATP competitive inhibitor with an allosteric competitive inhibitor of BCR-ABL for the treatment of imatinib-sensitive and imatinib-resistant CML. Leukemia. 2010;24(7):1375-1378. doi:10.1038/leu.2010.107. Figures 1-3: in vivo combination data. View Source

HG-7-85-01 Research Application Scenarios

Gatekeeper Mutant Drug Resistance in CML, GIST, and HES

HG-7-85-01 is ideally suited for investigators studying the structural and functional consequences of gatekeeper mutations (T315I in BCR-ABL, T670I in Kit, T674M/I in PDGFRα) because it is the only reported kinase inhibitor that accommodates both wild-type threonine and large hydrophobic gatekeeper residues without becoming promiscuous [1]. At a cellular IC50 of 140 nM against Ba/F3-T315I and 6.25 nM against PDGFRα-T674M/I, it provides a usable window for dose-response studies (0.01–1 μM) across multiple gatekeeper-mutant models simultaneously, with confirmed mechanism-of-action markers including G0/G1 cell cycle arrest and apoptosis induction [1]. Researchers can use HG-7-85-01 as a single-agent tool to compare gatekeeper-mutant signaling across BCR-ABL, Kit, and PDGFRα backgrounds without the confounding variable of different inhibitor scaffolds.

FLT3-Mutant AML: PKC412 Resistance Override

For AML research groups studying FLT3-ITD or FLT3 kinase domain mutations (N841I, D835Y, Y572C), HG-7-85-01 offers cellular IC50 values of 1.25–4 nM against the most sensitive mutants (FLT3-ITD, Y572C) [2]. Critically, HG-7-85-01 overrides PKC412 resistance and, unlike PKC412, spares parental Ba/F3 cells at 1 μM in IL-3 rescue experiments [2]. This selective cytotoxicity profile makes HG-7-85-01 a superior tool for experiments requiring discrimination between mutant FLT3-dependent and -independent cell killing. Dosing at 50 mg/kg twice daily in murine xenograft models provides a validated starting point for in vivo PK/PD and efficacy studies [2].

Combination Therapy Synergy Screening

HG-7-85-01 has demonstrated strong in vitro and in vivo synergy with GNF-5 (an allosteric BCR-ABL inhibitor targeting the myristate binding site), with CalcuSyn combination indices indicating strong synergism at ED50 (CI = 0.25) and synergism at ED90 (CI = 0.65) against BCR-ABL T315I-expressing cells [3]. This validated synergy provides a reference benchmark for investigators designing combination screens. Additionally, HG-7-85-01 synergizes with PKC412 and standard chemotherapeutic agents (doxorubicin, Ara-C) against mutant FLT3-positive cells [2], making it a valuable reference compound for multi-agent combination screening in both CML and AML contexts.

Kinase Selectivity Profiling and Polypharmacology Assessment

With a quantitatively characterized selectivity score of S(353) = 0.056—intermediate between imatinib (S = 0.031) and dasatinib (S = 0.16)—and biochemical confirmation of only three potent off-targets (KDR IC50 = 20 nM, RET IC50 = 30 nM, all others IC50 >2 μM), HG-7-85-01 serves as a well-characterized reference compound for studies comparing kinase inhibitor selectivity methodologies [1]. Its hybrid structural design (dasatinib hinge-binding motif + nilotinib DFG-out-inducing substructure) also makes it a valuable tool for structure-activity relationship (SAR) studies exploring the determinants of type II inhibitor selectivity and gatekeeper mutant accommodation [1].

Application

Selection Property

Validation Focus

Gatekeeper mutant resistance mechanism studies

Type II inhibitor with gatekeeper mutant accommodation (T315I, T670I, T674M/I)

Cellular proliferation and apoptosis endpoints across multiple kinase models

FLT3-ITD and mutant AML signaling studies

Selective FLT3 mutant inhibition; reported parental cell sparing vs. PKC412

FLT3-dependent vs. independent cell killing assays; IL-3 rescue interpretation

Combination therapy synergy screening

Reported synergy benchmark with allosteric inhibitor GNF-5 and chemotherapeutics

Combination index (CalcuSyn) and in vivo combination endpoint review

Kinase selectivity and SAR studies

Quantitatively characterized intermediate selectivity profile

Kinase panel screening and type II inhibitor selectivity determinants

• [1] Weisberg E, Choi HG, Barrett R, et al. Blood. 2010;115(21):4206-4216. Gatekeeper mutant accommodation, cellular potency, selectivity score, G0/G1 arrest, apoptosis. View Source
• [2] Weisberg E, Ray A, Barrett R, et al. Mol Cancer Ther. 2010;9(9):2468-2477. FLT3 mutant IC50 data, PKC412 resistance override, in vivo bioluminescence, synergism with chemotherapeutics. View Source
• [3] Weisberg E, Choi HG, Barrett R, et al. Leukemia. 2010;24(7):1375-1378. GNF-5 combination synergy data, CalcuSyn combination indices, T315I in vivo combination. View Source